Cas no 165803-94-1 (Methyl 2-fluoro-5-formylbenzoate)

Methyl 2-fluoro-5-formylbenzoate is a fluorinated aromatic ester featuring both a formyl and ester functional group, making it a versatile intermediate in organic synthesis. The presence of the fluorine atom enhances its reactivity and selectivity in cross-coupling reactions, while the formyl group allows for further derivatization, such as condensation or reduction. This compound is particularly useful in pharmaceutical and agrochemical research, where fluorinated aromatic scaffolds are valued for their metabolic stability and bioactivity. Its well-defined structure and high purity ensure consistent performance in synthetic applications. The ester group also provides a handle for hydrolysis or transesterification, expanding its utility in multi-step synthesis.

Methyl 2-fluoro-5-formylbenzoate structure

165803-94-1 structure

Product Name:Methyl 2-fluoro-5-formylbenzoate

CAS No:165803-94-1

MF:C₉H₇FO₃

MW:182.148486375809

MDL:MFCD18904319

CID:1075440

PubChem ID:24971957

Update Time:2025-06-07

Methyl 2-fluoro-5-formylbenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-fluoro-5-formylbenzoate
- 2-fluoro-5-formylbenzoic acid methyl ester
- 2-fluoro-5-formyl-benzoic acid methyl ester
- 3-carbomethoxy-4-fluorobenzaldehyde
- AG-L-22237
- CTK4D2172
- KB-255774
- methyl 6-fluoro-3-formylbenzoate
- methylfluoroformylbenzoate
- RP10931
- Methyl-2-Fluoro-5-formyl-benzoate
- Benzoic acid, 2-fluoro-5-formyl-, methyl ester
- methyl-2-fluoro-5-formylbenzoate
- PMWMARHAHYBCLQ-UHFFFAOYSA-N
- 5314AD
- AM20030111
- DB-125108
- Z1222423907
- CS-0130970
- MFCD18904319
- SCHEMBL236211
- AKOS015853283
- J-522016
- 165803-94-1
- DF-0718
- DTXSID40648122
- SY047908
- EN300-305962
- XH0756
- MDL： MFCD18904319
- Inchi： 1S/C9H7FO3/c1-13-9(12)7-4-6(5-11)2-3-8(7)10/h2-5H,1H3
- InChI Key： PMWMARHAHYBCLQ-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C=O)C=C1C(=O)OC

Computed Properties

Exact Mass: 182.03791
Monoisotopic Mass: 182.03792224g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 43.4

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 292.5±30.0 °C at 760 mmHg
Flash Point: 126.6±19.4 °C
PSA: 43.37
Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl 2-fluoro-5-formylbenzoate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methyl 2-fluoro-5-formylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	059820-500mg	Methyl 2-fluoro-5-formylbenzoate	165803-94-1	>95%	500mg	6338CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TZ792-100mg	Methyl 2-fluoro-5-formylbenzoate	165803-94-1	95+%	100mg	1068CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TZ792-250mg	Methyl 2-fluoro-5-formylbenzoate	165803-94-1	95+%	250mg	2567CNY	2021-05-07
Chemenu	CM295574-1g	Methyl-2-Fluoro-5-formyl-benzoate	165803-94-1	95%	1g	$455	2021-06-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	059820-500mg	Methyl 2-fluoro-5-formylbenzoate	165803-94-1	>95%	500mg	6338.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TZ792-1g	Methyl 2-fluoro-5-formylbenzoate	165803-94-1	95+%	1g	576.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TZ792-50mg	Methyl 2-fluoro-5-formylbenzoate	165803-94-1	95+%	50mg	74.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TZ792-200mg	Methyl 2-fluoro-5-formylbenzoate	165803-94-1	95+%	200mg	156.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TZ792-5g	Methyl 2-fluoro-5-formylbenzoate	165803-94-1	95+%	5g	1843.0CNY	2021-07-13
TRC	M706728-10mg	Methyl 2-fluoro-5-formylbenzoate	165803-94-1		10mg	$ 50.00	2022-06-03